Cas no 5523-02-4 (Phosphoric acid, dibutyl heptyl ester)

• Product Name: Phosphoric acid, dibutyl heptyl ester
• CAS No: 5523-02-4
• MF: C₁₅H₃₃O₄P
• MW: 308.393886327744
• CID: 352483
• PubChem ID: 13152317
• Update Time: 2025-04-19

Phosphoric acid, dibutyl heptyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, dibutyl heptyl ester
• Dibutyl heptyl phosphate
• DTXSID70522406
• SCHEMBL1726850
• 5523-02-4

• Inchi： 1S/C15H33O4P/c1-4-7-10-11-12-15-19-20(16,17-13-8-5-2)18-14-9-6-3/h4-15H2,1-3H3
• InChI Key： SLNAFDSXENEDNK-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCC)(OCCCC)OCCCCCCC

Computed Properties

• Exact Mass: 308.21179
• Monoisotopic Mass: 308.21164653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76
• LogP: 5.71490